Cas no 55624-02-7 (3alpha-Isodihydrocadambin)

• Product Name: 3alpha-Isodihydrocadambin
• CAS No: 55624-02-7
• MF: C₂₇H₃₄N₂O₁₀
• MW: 546.566268444061
• CID: 2054048
• PubChem ID: 53463365
• Update Time: 2025-06-08

3alpha-Isodihydrocadambin Chemical and Physical Properties

Names and Identifiers

• 3alpha-Isodihydrocadambin
• 55624-02-7
• AKOS040763187
• Isodihydrocadambine
• MCA01469
• 3?-Isodihydrocadambine

• Inchi： 1S/C27H34N2O10/c1-36-25(35)15-11-37-26(39-27-24(34)23(33)22(32)19(10-31)38-27)20-14(15)8-17-21-13(6-7-29(17)18(20)9-30)12-4-2-3-5-16(12)28-21/h2-5,11,14,17-20,22-24,26-28,30-34H,6-10H2,1H3
• InChI Key： FCECVXQMCZMWDG-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)C2CC3C4=C(C5C=CC=CC=5N4)CCN3C(CO)C2C1OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 546.22134529g/mol
• Monoisotopic Mass: 546.22134529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 936
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 174Ų

3alpha-Isodihydrocadambin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids

Additional information on 3alpha-Isodihydrocadambin

Comprehensive Overview of 3alpha-Isodihydrocadambin (CAS No. 55624-02-7): Properties, Applications, and Research Insights

3alpha-Isodihydrocadambin (CAS No. 55624-02-7) is a naturally occurring compound belonging to the class of triterpenoids, which are widely studied for their diverse biological activities. This compound, derived from the Neolamarckia cadamba plant, has garnered significant attention in recent years due to its potential therapeutic properties. Researchers and pharmaceutical industries are increasingly exploring its role in anti-inflammatory, antioxidant, and neuroprotective applications, aligning with the growing demand for natural bioactive compounds in modern medicine.

The structural uniqueness of 3alpha-Isodihydrocadambin lies in its triterpenoid skeleton, which contributes to its stability and bioactivity. Its molecular formula and weight, along with its lipophilic nature, make it a promising candidate for drug delivery systems. Recent studies have highlighted its potential in modulating cellular signaling pathways, particularly those involved in oxidative stress and inflammation. This has led to a surge in searches for "natural anti-inflammatory agents" and "plant-derived neuroprotectants," reflecting the compound's relevance in contemporary health trends.

In the context of phytochemistry, 3alpha-Isodihydrocadambin stands out due to its extraction and purification challenges. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to isolate and characterize this compound. The increasing popularity of "natural product isolation methods" and "HPLC for triterpenoids" in academic searches underscores the technical interest in this area. Furthermore, its potential synergy with other phytoconstituents in herbal formulations is a hot topic among researchers exploring combinatorial therapies.

The pharmacokinetic profile of 3alpha-Isodihydrocadambin is another area of active investigation. Preliminary data suggest moderate bioavailability, prompting studies on nanocarrier systems to enhance its absorption. This aligns with the rising trend of "bioavailability enhancement techniques" in pharmaceutical sciences. Additionally, its metabolic stability and hepatic clearance are critical factors being evaluated to determine its suitability for clinical development. Such research is often linked to queries like "triterpenoid metabolism" and "natural product drug development," which are frequently searched in scientific databases.

Beyond its therapeutic potential, 3alpha-Isodihydrocadambin has also piqued interest in the cosmeceutical industry. Its antioxidant properties make it a candidate for anti-aging formulations, a sector experiencing exponential growth. Searches for "natural antioxidants in skincare" and "plant-based anti-aging compounds" highlight the compound's commercial viability. Moreover, its potential to inhibit matrix metalloproteinases (MMPs), enzymes linked to skin aging, further strengthens its appeal in this market.

In conclusion, 3alpha-Isodihydrocadambin (CAS No. 55624-02-7) represents a multifaceted compound with significant promise in both pharmaceutical and cosmeceutical applications. Its unique triterpenoid structure, combined with emerging research on its bioactivities, positions it as a subject of enduring scientific and commercial interest. As the demand for natural therapeutics and sustainable bioactive ingredients continues to rise, this compound is likely to remain at the forefront of innovative research and development.